Cas no 90767-17-2 (3-Bromonaphthalen-1-ol)

• Product Name: 3-Bromonaphthalen-1-ol
• CAS No: 90767-17-2
• MF: C₁₀H₇BrO
• MW: 223.065982103348
• MDL: MFCD17012415
• CID: 2812785
• PubChem ID: 23423081
• Update Time: 2024-10-26

3-Bromonaphthalen-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-bromonaphthalen-1-ol
• 3-Bromo-1-hydroxynaphthalene
• 2-Bromo-4-naphthol
• 1-Naphthalenol, 3-bromo-
• 3-bromo-1-naphthol
• 3-Bromo-1-naphthalenol
• BCP25458
• 1-Naphthol, 3-bromo- (7CI)
• 3-Bromo-1-naphthalenol (ACI)
• CS-0040490
• SCHEMBL3370264
• CS-13276
• DTXSID40633876
• AKOS022506520
• F19625
• 3-Bromonaphthalen-1-ol;1-Naphthalenol, 3-bromo-
• SY060750
• 1-Naphthol, 3-bromo-
• DB-083861
• MFCD17012415
• 90767-17-2
• 3-Bromonaphthalen-1-ol

• MDL： MFCD17012415
• Inchi： 1S/C10H7BrO/c11-8-5-7-3-1-2-4-9(7)10(12)6-8/h1-6,12H
• InChI Key： QSAZQMOSZQCHHU-UHFFFAOYSA-N
• SMILES： BrC1C=C2C(C=CC=C2)=C(O)C=1

Computed Properties

• Exact Mass: 221.96803g/mol
• Monoisotopic Mass: 221.96803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 1.614±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 61 ºC
• Boiling Point: 346.8±15.0℃/760mmHg
• Solubility: Very slightly soluble (0.13 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives